Cas no 2137943-27-0 (5-(4-Tert-butylcyclohexyl)piperidine-3-carboxylic acid)

5-(4-Tert-butylcyclohexyl)piperidine-3-carboxylic acid is a specialized cyclohexyl-substituted piperidine derivative with a carboxylic acid functional group. Its unique structure, featuring a tert-butylcyclohexyl moiety, enhances steric and electronic properties, making it valuable in pharmaceutical and agrochemical research. The compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of chiral ligands or modulators for biological targets. Its rigid cyclohexyl backbone contributes to conformational stability, while the carboxylic acid group allows for further derivatization. This compound is suitable for applications requiring precise stereochemical control and tailored physicochemical properties. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes.
5-(4-Tert-butylcyclohexyl)piperidine-3-carboxylic acid structure
2137943-27-0 structure
Product Name:5-(4-Tert-butylcyclohexyl)piperidine-3-carboxylic acid
CAS No:2137943-27-0
MF:C16H29NO2
MW:267.406965017319
CID:5897476
PubChem ID:165449961
Update Time:2025-08-04

5-(4-Tert-butylcyclohexyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2137943-27-0
    • EN300-722220
    • 5-(4-tert-butylcyclohexyl)piperidine-3-carboxylic acid
    • 5-(4-Tert-butylcyclohexyl)piperidine-3-carboxylic acid
    • Inchi: 1S/C16H29NO2/c1-16(2,3)14-6-4-11(5-7-14)12-8-13(15(18)19)10-17-9-12/h11-14,17H,4-10H2,1-3H3,(H,18,19)
    • InChI Key: MVJMACMEWITARC-UHFFFAOYSA-N
    • SMILES: OC(C1CNCC(C1)C1CCC(C(C)(C)C)CC1)=O

Computed Properties

  • Exact Mass: 267.219829168g/mol
  • Monoisotopic Mass: 267.219829168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 49.3Ų

5-(4-Tert-butylcyclohexyl)piperidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-722220-1.0g
5-(4-tert-butylcyclohexyl)piperidine-3-carboxylic acid
2137943-27-0
1g
$0.0 2023-06-07

5-(4-Tert-butylcyclohexyl)piperidine-3-carboxylic acid Related Literature

Additional information on 5-(4-Tert-butylcyclohexyl)piperidine-3-carboxylic acid

Comprehensive Overview of 5-(4-Tert-butylcyclohexyl)piperidine-3-carboxylic acid (CAS No. 2137943-27-0)

5-(4-Tert-butylcyclohexyl)piperidine-3-carboxylic acid (CAS No. 2137943-27-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring a piperidine ring and a tert-butylcyclohexyl moiety, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of central nervous system (CNS) therapeutics and bioactive small molecules.

The growing demand for novel pharmaceutical intermediates has placed compounds like 5-(4-Tert-butylcyclohexyl)piperidine-3-carboxylic acid in the spotlight. Recent trends in AI-driven drug discovery and computational chemistry have further amplified interest, as this compound's structural features make it a candidate for virtual screening and molecular docking studies. Its carboxylic acid functional group also allows for versatile derivatization, enabling researchers to tailor its properties for specific applications, such as enzyme inhibition or receptor modulation.

From a synthetic chemistry perspective, CAS No. 2137943-27-0 exemplifies the importance of stereochemistry and conformational analysis. The tert-butylcyclohexyl group introduces steric hindrance, which can influence the compound's reactivity and binding affinity. This characteristic is particularly relevant in the design of chiral catalysts and asymmetric synthesis protocols. Additionally, the compound's stability under various conditions makes it a reliable candidate for high-throughput screening (HTS) and combinatorial chemistry.

Environmental and regulatory considerations are also critical when discussing 5-(4-Tert-butylcyclohexyl)piperidine-3-carboxylic acid. As the chemical industry shifts toward green chemistry principles, researchers are exploring sustainable methods for its synthesis, such as catalytic hydrogenation or biocatalysis. These approaches align with global initiatives to reduce waste and energy consumption in chemical manufacturing. Furthermore, the compound's low toxicity profile (based on available data) positions it favorably for further development in biocompatible materials and medicinal chemistry.

In conclusion, 5-(4-Tert-butylcyclohexyl)piperidine-3-carboxylic acid (CAS No. 2137943-27-0) represents a versatile and promising compound with broad applications in modern chemistry and drug development. Its structural complexity, combined with its potential for customization, makes it a valuable asset in addressing current challenges in personalized medicine and targeted therapy. As research continues to uncover new uses for this molecule, its role in advancing scientific innovation is expected to expand significantly.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd